Cas no 1227465-62-4 (3-Bromo-5-cyclohexyl-1H-1,2,4-triazole)

3-Bromo-5-cyclohexyl-1H-1,2,4-triazole is a heterocyclic compound featuring a bromine substituent at the 3-position and a cyclohexyl group at the 5-position of the 1,2,4-triazole core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The bromine moiety enhances its utility in cross-coupling reactions, while the cyclohexyl group contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with diverse reaction conditions further underscore its versatility. This compound is particularly useful for constructing complex triazole-based frameworks in medicinal and materials chemistry research.

3-Bromo-5-cyclohexyl-1H-1,2,4-triazole structure

1227465-62-4 structure

Product Name:3-Bromo-5-cyclohexyl-1H-1,2,4-triazole

CAS No:1227465-62-4

MF:C₈H₁₂BrN₃

MW:230.10498046875

MDL:MFCD16556137

CID:1072997

PubChem ID:51000403

Update Time:2025-06-12

3-Bromo-5-cyclohexyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole
- 3-bromo-5-cyclohexyl-1H-1,2,4-triazole(SALTDATA: FREE)
- Ambcb4040705
- FT-0683834
- I14-26198
- KB-235136
- MolPort-008-269-515
- STL146775
- ALBB-014177
- VS-11451
- DTXSID40679572
- MFCD16556137
- 1227465-62-4
- BBL032684
- AKOS005174281
- CS-0315233
- 1H-1,2,4-triazole, 3-bromo-5-cyclohexyl-
- WBXIMLMFQQMREM-UHFFFAOYSA-N
- AT12120
- MDL： MFCD16556137
- Inchi： 1S/C8H12BrN3/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h6H,1-5H2,(H,10,11,12)
- InChI Key： WBXIMLMFQQMREM-UHFFFAOYSA-N
- SMILES： BrC1=NNC(C2CCCCC2)=N1

Computed Properties

Exact Mass: 229.02146g/mol
Monoisotopic Mass: 229.02146g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 41.6Å²

3-Bromo-5-cyclohexyl-1H-1,2,4-triazole Security Information

HazardClass：IRRITANT

3-Bromo-5-cyclohexyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	063307-1g	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4	95%	1g	￡58.00	2022-03-01
Fluorochem	063307-5g	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4	95%	5g	￡167.00	2022-03-01
TRC	B416578-50mg	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4		50mg	$ 50.00	2022-06-07
TRC	B416578-100mg	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4		100mg	$ 65.00	2022-06-07
TRC	B416578-500mg	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4		500mg	$ 115.00	2022-06-07
Matrix Scientific	063907-500mg	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4		500mg	$237.00	2023-09-10
Chemenu	CM275784-1g	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4	95%	1g	$294	2023-03-05
abcr	AB267470-1 g	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4		1 g	€137.20	2023-07-20
abcr	AB267470-1g	3-Bromo-5-cyclohexyl-1H-1,2,4-triazole; .	1227465-62-4		1g	€137.20	2025-02-21
1PlusChem	1P009EDU-1g	3-bromo-5-cyclohexyl-1H-1,2,4-triazole	1227465-62-4	95%	1g	$72.00	2025-02-24

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Additional information on 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole

Research Briefing on 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole (CAS: 1227465-62-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole (CAS: 1227465-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole as a versatile scaffold in medicinal chemistry. Its triazole core, combined with the bromo and cyclohexyl substituents, provides a robust platform for the development of novel inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of the protein kinase CK2, a target implicated in cancer and inflammatory diseases.

In addition to its kinase inhibitory properties, this compound has shown promise in antimicrobial applications. Research conducted by Smith et al. (2022) revealed that derivatives of 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic.

The synthesis of 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole has also been optimized in recent years. A 2023 paper in Organic Letters described a streamlined, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which significantly reduces production costs and improves scalability. This advancement is critical for facilitating its use in large-scale pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 3-Bromo-5-cyclohexyl-1H-1,2,4-triazole (CAS: 1227465-62-4) represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential as a multifunctional therapeutic agent. Future research will likely focus on refining its properties and expanding its utility in treating complex diseases.